Cas no 886502-58-5 (3-chloro-1,1,1-trifluoropentane-2,4-dione)

3-Chloro-1,1,1-trifluoropentane-2,4-dione is a fluorinated β-diketone derivative characterized by its reactive chloro and trifluoromethyl functional groups. This compound exhibits strong electrophilic properties due to the presence of the electron-withdrawing trifluoromethyl group, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated heterocycles and metal chelates. Its β-diketone structure allows for tautomerization, enhancing its reactivity in condensation and coordination reactions. The chloro substituent further increases its utility as a precursor for nucleophilic substitution reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated building blocks are often required to modulate biological activity and metabolic stability.

3-chloro-1,1,1-trifluoropentane-2,4-dione structure

886502-58-5 structure

Product Name:3-chloro-1,1,1-trifluoropentane-2,4-dione

CAS No:886502-58-5

MF:C₅H₄ClF₃O₂

MW:188.532271385193

MDL:MFCD06739361

CID:3059888

PubChem ID:19616501

Update Time:2025-05-27

3-chloro-1,1,1-trifluoropentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-1,1,1-trifluoro-pentane-2,4-dione
- 3-chloro-1,1,1-trifluoropentane-2,4-dione
- EN300-230408
- SCHEMBL3905334
- LKB50258
- BBL040448
- AKOS000313115
- STK350479
- NFXAAOXKPUNPQW-UHFFFAOYSA-N
- CS-0240882
- 886502-58-5
- MDL： MFCD06739361
- Inchi： 1S/C5H4ClF3O2/c1-2(10)3(6)4(11)5(7,8)9/h3H,1H3
- InChI Key： NFXAAOXKPUNPQW-UHFFFAOYSA-N
- SMILES： ClC(C(C)=O)C(C(F)(F)F)=O

Computed Properties

Exact Mass: 187.9851915Da
Monoisotopic Mass: 187.9851915Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 34.1Å²

3-chloro-1,1,1-trifluoropentane-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	031521-1g	3-Chloro-1,1,1-trifluoro-pentane-2,4-dione	886502-58-5		1g	￡176.00	2022-03-01
Fluorochem	031521-5g	3-Chloro-1,1,1-trifluoro-pentane-2,4-dione	886502-58-5		5g	￡391.00	2022-03-01
Enamine	EN300-230408-0.05g	3-chloro-1,1,1-trifluoropentane-2,4-dione	886502-58-5	91%	0.05g	$42.0	2024-06-20
Enamine	EN300-230408-0.1g	3-chloro-1,1,1-trifluoropentane-2,4-dione	886502-58-5	91%	0.1g	$66.0	2024-06-20
Enamine	EN300-230408-0.25g	3-chloro-1,1,1-trifluoropentane-2,4-dione	886502-58-5	91%	0.25g	$92.0	2024-06-20
Enamine	EN300-230408-0.5g	3-chloro-1,1,1-trifluoropentane-2,4-dione	886502-58-5	91%	0.5g	$175.0	2024-06-20
Enamine	EN300-230408-1.0g	3-chloro-1,1,1-trifluoropentane-2,4-dione	886502-58-5	91%	1.0g	$256.0	2024-06-20
Enamine	EN300-230408-2.5g	3-chloro-1,1,1-trifluoropentane-2,4-dione	886502-58-5	91%	2.5g	$503.0	2024-06-20
Enamine	EN300-230408-5.0g	3-chloro-1,1,1-trifluoropentane-2,4-dione	886502-58-5	91%	5.0g	$743.0	2024-06-20
Enamine	EN300-230408-10.0g	3-chloro-1,1,1-trifluoropentane-2,4-dione	886502-58-5	91%	10.0g	$1101.0	2024-06-20